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Compound of Interest

Compound Name: 1,5-Dibromopentane-d10

Cat. No.: B15140215 Get Quote

Ensuring the safe and compliant disposal of 1,5-Dibromopentane-d10 is critical for

maintaining a safe laboratory environment and adhering to environmental regulations. This

guide provides detailed procedures for researchers, scientists, and drug development

professionals to manage the disposal of this deuterated organobromine compound, minimizing

risks and ensuring regulatory compliance.

Key Physical and Hazard Data
Proper handling and disposal procedures are informed by the inherent properties and hazards

of a chemical. The following table summarizes key data for 1,5-Dibromopentane, which is

chemically analogous to its deuterated form, 1,5-Dibromopentane-d10.

Property Value Citation(s)

Molecular Formula C5H10Br2 [1]

Molecular Weight 229.94 g/mol [1][2]

Appearance Colorless to Yellow Liquid [3]

Odor Odorless [1]

Flash Point 79 °C (174.2 °F) [3]

Hazards

Combustible liquid, Harmful if

swallowed, Causes skin and

eye irritation.

[1][3][4]
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Disposal Protocol
The disposal of 1,5-Dibromopentane-d10 is governed by its classification as a hazardous

waste.[1] Adherence to institutional and national regulations, such as the Resource

Conservation and Recovery Act (RCRA) in the United States, is mandatory.[5]

1. Waste Identification and Segregation:

Waste Determination: The first step in proper disposal is to classify the waste material.[5]

Based on its hazardous characteristics, 1,5-Dibromopentane-d10 is considered a

hazardous waste.

Segregation: Do not mix 1,5-Dibromopentane-d10 with other waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office. It

should be collected as a halogenated organic solvent waste.

2. Personal Protective Equipment (PPE):

Before handling the waste, ensure you are wearing appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical goggles.[6]

Lab Coat: A standard laboratory coat is required to protect from skin contact.[6]

3. Waste Collection and Storage:

Container: Use a designated, properly labeled, and chemically compatible waste container.

The container should be in good condition and have a secure, tight-fitting lid.[5]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "1,5-Dibromopentane-d10". Include the approximate concentration and

quantity.

Storage: Store the sealed waste container in a designated satellite accumulation area. This

area should be well-ventilated and away from sources of ignition, as the substance is a

combustible liquid.[3][4]
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4. Spill Management:

In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,

silica gel, or vermiculite.[1][4]

Collect the absorbed material using non-sparking tools and place it in a designated

hazardous waste container.

Clean the spill area thoroughly.

Report the spill to your institution's EHS office.

5. Final Disposal:

Contact EHS: Do not dispose of 1,5-Dibromopentane-d10 down the drain or in regular

trash.[5] Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste.

Documentation: Maintain accurate records of the waste generated, including the chemical

name, quantity, and date of generation, as required by regulations.[5]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 1,5-
Dibromopentane-d10.
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Caption: Disposal workflow for 1,5-Dibromopentane-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15140215?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18465~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:18:00~~1%205-Dibromopentane~~
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dibromopentane
https://pim-resources.coleparmer.com/sds/13642.pdf
https://www.fishersci.com/store/msds?partNumber=AC155992500&countryCode=US&language=en
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-15dibromopentane-CASNO-111-24-03267-EN.aspx
https://www.benchchem.com/product/b15140215#1-5-dibromopentane-d10-proper-disposal-procedures
https://www.benchchem.com/product/b15140215#1-5-dibromopentane-d10-proper-disposal-procedures
https://www.benchchem.com/product/b15140215#1-5-dibromopentane-d10-proper-disposal-procedures
https://www.benchchem.com/product/b15140215#1-5-dibromopentane-d10-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15140215?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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